2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile

• Molecular Formula: C25H21Cl2FN2O3
• Molecular Weight: 487.3 g/mol
• IUPAC Name: 2-amino-4-[3,5-dichloro-4-[(4-fluorophenyl)methoxy]phenyl]-7,7-dimethyl-5-oxo-6,8-dihydro-4H-chromene-3-carbonitrile
• InChI: InChI=1S/C25H21Cl2FN2O3/c1-25(2)9-19(31)22-20(10-25)33-24(30)16(11-29)21(22)14-7-17(26)23(18(27)8-14)32-12-13-3-5-15(28)6-4-13/h3-8,21H,9-10,12,30H2,1-2H3
• InChI Key: QPUYVSXRGSVWLG-UHFFFAOYSA-N
• SMILES: CC1(CC2=C(C(C(=C(O2)N)C#N)C3=CC(=C(C(=C3)Cl)OCC4=CC=C(C=C4)F)Cl)C(=O)C1)C

Description

2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is a chemical compound with potential applications in scientific research. It is a member of the chromene family of compounds and has been the subject of extensive study in recent years.

Mechanism of Action

The mechanism of action of 2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile is complex and not fully understood. It is thought to work by inhibiting certain enzymes involved in cellular processes such as DNA replication and protein synthesis. Additionally, it may interact with certain receptors in the body, leading to changes in cellular signaling pathways.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile are varied and depend on the specific application. In cancer cells, it has been shown to induce cell cycle arrest and apoptosis, leading to decreased cell proliferation. In inflammatory cells, it has been shown to reduce the production of inflammatory cytokines and chemokines, leading to decreased inflammation. Other effects may include changes in cellular metabolism and signaling pathways.

Advantages and Limitations for Lab Experiments

The advantages of using 2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile in lab experiments include its high potency and specificity for certain cellular processes. Additionally, it has been extensively studied and optimized, resulting in a reliable and efficient synthesis method. However, limitations may include its potential toxicity and the need for further study to fully understand its mechanism of action.

Future Directions

There are many potential future directions for the study of 2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile. These may include further studies on its potential anti-cancer and anti-inflammatory properties, as well as its potential applications in the treatment of neurodegenerative diseases. Additionally, further studies may be needed to fully understand its mechanism of action and potential toxicity. Finally, the synthesis method may be further optimized to increase efficiency and reduce costs.

Synthesis Methods

The synthesis of 2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile involves a multi-step process. The first step involves the synthesis of 3,5-dichloro-4-[(4-fluorobenzyl)oxy]benzaldehyde, which is then reacted with 2-amino-4,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile to produce the final product. The synthesis of this compound has been extensively studied and optimized, resulting in a highly efficient and reliable method.

Scientific Research Applications

2-amino-4-{3,5-dichloro-4-[(4-fluorobenzyl)oxy]phenyl}-7,7-dimethyl-5-oxo-5,6,7,8-tetrahydro-4H-chromene-3-carbonitrile has potential applications in a wide range of scientific research fields. It has been studied as a potential anti-cancer agent due to its ability to inhibit the growth of cancer cells in vitro. Additionally, it has been shown to have anti-inflammatory properties and may have potential applications in the treatment of inflammatory diseases such as rheumatoid arthritis and asthma. Other potential applications include the treatment of neurodegenerative diseases and as a tool for studying the function of certain biological pathways.